2-{1-[(5-cyclopropyl-1,2-oxazol-3-yl)methyl]piperidin-4-yl}-1,8-naphthyridine

• IUPAC Name: 5-cyclopropyl-3-[[4-(1,8-naphthyridin-2-yl)piperidin-1-yl]methyl]-1,2-oxazole
• InChI: InChI=1S/C20H22N4O/c1-2-16-5-6-18(22-20(16)21-9-1)14-7-10-24(11-8-14)13-17-12-19(25-23-17)15-3-4-15/h1-2,5-6,9,12,14-15H,3-4,7-8,10-11,13H2
• InChI Key: LSWFTEJLOPMXOE-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=CC(=NO2)CN3CCC(CC3)C4=NC5=C(C=CC=N5)C=C4
• Molecular Formula: C20H22N4O
• Molecular Weight: 334.4 g/mol
• CAS No.: 2640866-84-6

Description

2-{1-[(5-Cyclopropyl-1,2-oxazol-3-yl)methyl]piperidin-4-yl}-1,8-naphthyridine is a heterocyclic compound featuring a 1,8-naphthyridine core substituted at the 2-position with a piperidin-4-yl group. The piperidine ring is further functionalized with a methyl bridge linking it to a 5-cyclopropyl-1,2-oxazole moiety. This structural architecture combines rigidity (from the cyclopropane and oxazole) with conformational flexibility (from the piperidine), making it a candidate for diverse biological interactions. The 1,8-naphthyridine scaffold is known for its pharmacological relevance, particularly in antimicrobial and anticancer applications, due to its ability to intercalate DNA or modulate enzymatic activity .

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison of 1,8-Naphthyridine Derivatives

Compound Name/ID	Substituents/Modifications	Key Properties/Activities	Reference
Target Compound	2-{1-[(5-Cyclopropyl-1,2-oxazol-3-yl)methyl]piperidin-4-yl}-1,8-naphthyridine	High rigidity (cyclopropyl-oxazole), potential for CNS penetration due to lipophilicity	N/A
5a10	1-(4-Chlorobenzyl)-3-(4-methylpiperazine-carbonyl)-1,8-naphthyridin-4(1H)-one	Anticancer activity (IC₅₀ = 0.8 μM in leukemia cells); moderate solubility (DMSO)
2-(Indazol-5-yl)-6-(piperidin-4-yl)-1,7-naphthyridine	1,7-Naphthyridine core with indazolyl and piperidinyl groups	Splicing modulator for nucleic acids; antiproliferative in solid tumors
DMPI	3-{1-[(2,3-Dimethylphenyl)methyl]piperidin-4-yl}-1-methyl-2-pyridin-4-yl-1H-indole	Synergist with carbapenems against MRSA; enhances antibiotic efficacy
33 (Ethyl 1,8-Naphthyridone-3-carb)	1-(3-Chloro-2-fluorobenzyl)-4-oxo-7-{4-[3-(trifluoromethyl)phenyl]piperazin-1-yl}-1,8-naphthyridine-3-carboxylic acid	Antibacterial (Gram-positive); enhanced solubility via carboxylic acid group
Triazolo[4,3-a][1,8]naphthyridines	Fused triazole-naphthyridine systems	Antiviral activity (HIV-1 RT inhibition); microwave-assisted synthesis improves yield

Structural and Electronic Features

• Rigidity vs. Flexibility: The target compound’s cyclopropyl-oxazole group introduces steric hindrance and electronic effects (σ-donor/π-acceptor properties), distinguishing it from analogs like 5a10 (4-chlorobenzyl) and 33 (carboxylic acid), which prioritize solubility or hydrogen-bonding capacity .
• Piperidine Substitution : Unlike DMPI’s indole-piperidine system or 33 ’s trifluoromethylphenyl-piperazine, the target compound’s oxazole-linked piperidine may enhance metabolic stability by reducing oxidative dealkylation risks .

Pharmacological Profiles

• Antimicrobial Potential: While DMPI exhibits MRSA synergy, the target compound’s oxazole group (common in antifungals) suggests unexplored antimicrobial applications. However, it lacks the ionizable groups (e.g., carboxylic acid in 33) critical for Gram-negative penetration .
• Anticancer Activity : The 1,8-naphthyridine core in 5a10 and patent derivatives (e.g., ) shows DNA intercalation or kinase inhibition. The target compound’s cyclopropane may improve tumor selectivity by resisting metabolic degradation .